Cas no 1251010-92-0 (tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate)

• Product Name: tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate
• CAS No: 1251010-92-0
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4457122
• PubChem ID: 71305747
• Update Time: 2025-10-23

tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate
• tert-Butyl8-oxa-2,11-diazaspiro-[5.6]dodecane-11-carboxylate
• P11700
• 1251010-92-0
• CS-0057749
• PB19388
• tert-Butyl 8-oxa-2,11-diazaspiro-[5.6]dodecane-11-carboxylate
• Tert-Butyl 8-Oxa-2,11-Diazaspiro[5.6]Dodecane-11-Carboxylate(WX100111)

• MDL： MFCD14581087
• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-7-8-18-11-14(10-16)5-4-6-15-9-14/h15H,4-11H2,1-3H3
• InChI Key： IRHPGRTVYQUDSJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC2(C1)CNCCC2

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate

tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate (CAS No. 1251010-92-0)

The compound tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate, with the CAS registry number 1251010-92-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines a five-membered and a six-membered ring system, along with an oxygen atom at the 8-position and two nitrogen atoms at the 2 and 11 positions. The tert-butyl group attached to the carboxylate moiety further enhances its chemical properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate in drug discovery and development. Its spirocyclic framework provides a rigid structure that can be exploited to design bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have explored its use as a scaffold for creating ligands that target G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes and disease states.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The incorporation of nitrogen atoms into its structure imparts unique electronic properties, making it a candidate for use in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. For example, the use of transition metal catalysts has facilitated key steps such as cycloadditions and ring-closing reactions.

The structural features of this compound also make it an attractive candidate for use in polymer chemistry. Its ability to form hydrogen bonds due to the presence of oxygen and nitrogen atoms allows for the creation of polymers with tailored mechanical and thermal properties. Such polymers could find applications in high-performance textiles, biomedical devices, and electronic components.

In conclusion, tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-11-carboxylate (CAS No. 12510